Cas no 2229316-70-3 (tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229316-70-3
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• CID: 6435409
• PubChem ID: 165677231
• Update Time: 2025-06-03

tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1880835
• tert-butyl N-[2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229316-70-3

• Inchi： 1S/C20H30N2O3/c1-19(2,3)25-18(24)21(5)20(4,15-23)17-12-9-13-22(17)14-16-10-7-6-8-11-16/h6-8,10-11,15,17H,9,12-14H2,1-5H3
• InChI Key： UVDDJHZGVQHIJZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)(C)C1CCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 346.22564282g/mol
• Monoisotopic Mass: 346.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate: A Comprehensive Overview

The compound with CAS No 2229316-70-3, known as tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential bioactive properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, a carbamate moiety, and a pyrrolidine ring substituted with a benzyl group. These structural elements contribute to its stability, solubility, and potential interactions with biological systems.

Recent studies have highlighted the importance of such compounds in drug discovery efforts, particularly in the development of bioactive agents targeting specific cellular pathways. The presence of the pyrrolidine ring, a common feature in many bioactive molecules, suggests that this compound may exhibit interesting pharmacological properties.

In terms of synthesis, the preparation of tert-butyl N-2-(1-benzylpyrrolidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate involves a series of carefully designed reactions, including nucleophilic substitutions and carbonyl chemistry techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for further biological testing.

The pharmacological evaluation of this compound has revealed promising results in preclinical models, particularly in assays assessing its potential as an inhibitor or modulator of key enzymes or receptors involved in disease pathways. Its ability to interact with specific biological targets underscores its potential as a lead compound for drug development.

Moreover, the structural versatility of tert-butyl N-methylcarbamate derivatives allows for further modifications to enhance their bioavailability and efficacy. This makes them valuable candidates for exploring new therapeutic strategies in areas such as oncology, neurodegenerative diseases, and infectious diseases.

In conclusion, the compound with CAS No 2229316703 represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery.